Cas no 515831-52-4 (3-Bromo-5-ethoxy-4-methoxybenzonitrile)

3-Bromo-5-ethoxy-4-methoxybenzonitrile is a substituted benzonitrile derivative featuring bromo, ethoxy, and methoxy functional groups on an aromatic ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern offers versatility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. The presence of both electron-donating (ethoxy, methoxy) and electron-withdrawing (bromo, nitrile) groups enhances its reactivity in selective transformations. High purity and well-defined structural characteristics make it a reliable building block for research and industrial applications requiring precise functionalization.

3-Bromo-5-ethoxy-4-methoxybenzonitrile structure

515831-52-4 structure

Product Name:3-Bromo-5-ethoxy-4-methoxybenzonitrile

CAS No:515831-52-4

MF:C₁₀H₁₀BrNO₂

MW:256.095901966095

MDL:MFCD02256583

CID:92919

PubChem ID:4532814

Update Time:2025-10-17

3-Bromo-5-ethoxy-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-ethoxy-4-methoxybenzonitrile
- 3-bromo-5-ethoxy-4-methoxybenzenecarbonitrile
- 3-bromo-5-ethoxy-4-methoxy-benzonitrile
- EN300-110907
- AS-63865
- 515831-52-4
- 3-Bromo-5-ethoxy-4-methoxybenzonitrile, AldrichCPR
- MFCD02256583
- AKOS000305189
- CS-0308205
- FT-0766217
- DTXSID00404009
- STK437200
- DA-16999
- QVA83152
- DTXCID50354863
- MDL： MFCD02256583
- Inchi： 1S/C10H10BrNO2/c1-3-14-9-5-7(6-12)4-8(11)10(9)13-2/h4-5H,3H2,1-2H3
- InChI Key： CFCAZYRKZVCXAK-UHFFFAOYSA-N
- SMILES： BrC1=CC(C#N)=CC(=C1OC)OCC

Computed Properties

Exact Mass: 254.98900
Monoisotopic Mass: 254.98949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.6
Topological Polar Surface Area: 42.2Å²

Experimental Properties

Color/Form: powder
Density: 1.46
Boiling Point: 306.5°C at 760 mmHg
Flash Point: 139.2°C
Refractive Index: 1.56
PSA: 42.25000
LogP: 2.72808
Solubility: Not determined

3-Bromo-5-ethoxy-4-methoxybenzonitrile Security Information

Hazardous Material transportation number：UN3439
HazardClass：6.1
PackingGroup：III
Packing Group：III
Hazard Level：6.1
Packing Group：III
Safety Term：6.1

3-Bromo-5-ethoxy-4-methoxybenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-5-ethoxy-4-methoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097285-5g	3-Bromo-5-ethoxy-4-methoxybenzonitrile	515831-52-4	95%	5g	$575.21	2023-09-01
Alichem	A019097285-25g	3-Bromo-5-ethoxy-4-methoxybenzonitrile	515831-52-4	95%	25g	$902.72	2023-09-01
TRC	B145163-100mg	3-Bromo-5-Ethoxy-4-Methoxybenzonitrile	515831-52-4		100mg	$ 50.00	2022-06-07
TRC	B145163-500mg	3-Bromo-5-Ethoxy-4-Methoxybenzonitrile	515831-52-4		500mg	$ 160.00	2022-06-07
TRC	B145163-1g	3-Bromo-5-Ethoxy-4-Methoxybenzonitrile	515831-52-4		1g	$ 250.00	2022-06-07
abcr	AB176724-1 g	3-Bromo-5-ethoxy-4-methoxybenzonitrile; .	515831-52-4		1g	€238.10	2022-06-11
abcr	AB176724-5 g	3-Bromo-5-ethoxy-4-methoxybenzonitrile; .	515831-52-4		5g	€696.60	2022-06-11
eNovation Chemicals LLC	D765763-100mg	3-Bromo-5-ethoxy-4-methoxybenzonitrile	515831-52-4	99%	100mg	$55	2024-06-07
eNovation Chemicals LLC	D765763-250mg	3-Bromo-5-ethoxy-4-methoxybenzonitrile	515831-52-4	99%	250mg	$65	2024-06-07
Aaron	AR003JRR-500mg	3-Bromo-5-ethoxy-4-methoxybenzonitrile	515831-52-4	98%	500mg	$18.00	2025-01-22

3-Bromo-5-ethoxy-4-methoxybenzonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:515831-52-4)3-Bromo-5-ethoxy-4-methoxybenzonitrile

Order Number:A1210328

Stock Status:in Stock

Quantity:250.0g/100.0g/50.0g/25.0g/10.0g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:59

Price ($):2410.0/1205.0/753.0/443.0/211.0

Email:sales@amadischem.com

Product Official Link

3-Bromo-5-ethoxy-4-methoxybenzonitrile Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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